Cas no 1338931-99-9 (5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine)

• Product Name: 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine
• CAS No: 1338931-99-9
• MF: C₇H₅Cl₂N₃O
• MW: 218.040098905563
• MDL: MFCD30475676
• CID: 5217415
• Update Time: 2025-10-23

5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine
• 5,7-Dichloro-6-methoxypyrazolo[1,5-a]pyrimidine

• MDL： MFCD30475676
• Inchi： 1S/C7H5Cl2N3O/c1-13-5-6(8)11-4-2-3-10-12(4)7(5)9/h2-3H,1H3
• InChI Key： VDEJMDJNLDZVOO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC2=CC=NN21)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.2
• Topological Polar Surface Area: 39.4

Additional information on 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine

5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine: A Comprehensive Overview

The compound 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine (CAS No. 1338931-99-9) is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural features and diverse biological activities. The pyrazolo[1,5-a]pyrimidine core is a fused bicyclic system comprising a pyrazole ring fused to a pyrimidine ring, offering a platform for the attachment of various substituents that can modulate its properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine, making it more accessible for research and development purposes. The introduction of chlorine atoms at positions 5 and 7, along with a methoxy group at position 6, imparts unique electronic and steric properties to the molecule. These substituents not only enhance the compound's stability but also contribute to its bioavailability and pharmacokinetic profile.

One of the most promising applications of 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine lies in its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits potent inhibitory activity against several key enzymes involved in disease pathways. For instance, research published in 2022 demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. This finding underscores its potential as an antitumor agent.

In addition to its enzymatic inhibition properties, 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine has also been explored for its role in modulating cellular signaling pathways. Recent studies have highlighted its ability to interact with G-protein coupled receptors (GPCRs), which are implicated in various physiological processes. This interaction suggests that the compound could be developed into a therapeutic agent for conditions such as inflammatory diseases and neurodegenerative disorders.

The synthesis of 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including microwave-assisted synthesis and transition metal-catalyzed coupling reactions, to optimize the production process. These methods not only improve yield but also reduce reaction times and environmental impact.

Furthermore, the structural versatility of 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine allows for extensive chemical modification. By altering the substituents at different positions on the bicyclic framework, chemists can tailor the compound's properties for specific applications. For example, replacing the methoxy group with other electron-donating or withdrawing groups can significantly affect its solubility and binding affinity.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine. These analytical tools provide critical insights into the compound's molecular integrity and help ensure its suitability for downstream applications.

In terms of biological evaluation, recent studies have focused on assessing the compound's toxicity profile and pharmacokinetics. Preclinical data indicate that 5,7-Dichloro-6-methoxy-pyrazolo[1,5-a]pyrimidine demonstrates low toxicity at therapeutic concentrations and exhibits favorable absorption characteristics. These attributes are essential for translating laboratory findings into clinical practice.

Looking ahead, the development of 5